Single-atom catalysts (SACs) have been extensively employed for peroxymonosulfate-based advanced oxidation processes (PMS-AOPs), because of the maximum atomic efficiency offered by homogeneous-dispersed metal atoms and facile recyclability attained by the heterogeneous substrate. Intriguingly, though SACs with atomically isolated metal–nitrogen moieties have shown exceptional activities in PMS-AOP-based water treatment, their catalytic performances and mechanisms varied with the structures. In this review, the catalytic mechanisms of SACs/PMS systems were summarized. Specifically, nonradical reactive oxygen species are involved in the majority of the reactions, while singlet oxygenation, electron-transfer, and high-valent metal-oxo species are identified as dominant nonradical pathways. We also discussed the effects of metal center, metal loading, and substrate on the overall catalytic activities and mechanisms in PMS-AOPs. The pivotal roles of coordination environment in modulating the activity of SACs and reaction pathways were highlighted. Furthermore, an outlook on future challenges and prospective for SACs in water purification is presented.

Electrification of ethylene production via methane coupling could represent a considerable step toward decarbonization of the chemical industry. Several promising electrified technologies can drive the reaction via different energy delivery modes (e.g. Joule and dielectric heating, mechanical/rotational energy, and plasma discharge). However, only few systems have been experimentally tested with this process. Microwave-heated reactors are employed at pilot scale, whereas large (MW)-scale plasma reactors are ready to be launched on the market. Herein, we present a preliminary benchmarking of the most promising electrified technologies for methane-to-ethylene conversion based on collected experimental and simulation performance data and their scalability potential.

This review analyses the environmental impacts of redox flow batteries (RFBs) manufactureing reported recently, with a focus on the global warming potential (GWP), to identify major contributors and opportunities for improving their environmental sustainability from a low-carbon perspective. Emphasis was made on vanadium redox flow batteries (VRFBs) due to being the most successful redox chemistry to date. The findings indicate that the extraction and processing of vanadium (used in the production of the electrolyte) is the main contributor to GWP, which highlights the importance of reducing vanadium crossover using highly selective membranes. This review also discusses the performance of different types of 2D materials incorporated to membranes in VRFBs to test reductions in vanadium crossover.

Atomically dispersed metal catalysts (ADMCs) have attracted increasing attention in the field of heterogeneous catalysis because of their unique electronic properties and maximized atomic utilization efficiency. This review is devoted to summarizing the recent advances in the exploitation of ADMCs for the low-temperature water-gas shift (LT-WGS) reaction, which is one of the most important catalytic processes in industrial hydrogen production. The design strategies for atomic-scale active sites and valuable supports are comprehensively discussed, along with two key factors neglected in previous WGS reviews that are of particular interest, namely the promoter effects and metal-support interactions. Furthermore, the current challenges and outlook for the future are also provided, with the aim of better understanding the reaction process and giving guidance for the fabrication of efficient and highly stable WGS catalysts.

A perspective is given on the status and outlook of enabling technologies for process intensification in pharmaceutical research and manufacturing. We focus on three areas: photochemical, ultrasound, and microwave technologies that are, to date, underutilized in the pharmaceutical industry. Herein, we present a review of recent scientific and technological advances in each area with the objective to provide insight and highlight potential applications in the pharmaceutical industry. A perspective is also provided on barriers that must still be overcome to achieve the potential real-world application of these technologies.

During the last decade, inorganic nanoparticles have shown their therapeutic potential against infectious diseases, particularly in the fight against antimicrobial resistance. Inorganic nanomaterials may effectively address the drawbacks of conventional therapies since they possess optimized physicochemical properties in comparison to their bulk counterparts, such as large surface-to-volume ratio, heat resistance, and long-term stability. However, there are still manufacturing challenges that should be overcome for their successful clinical translation. Here, we review the current state-of-the-art on antimicrobial formulations based on inorganic nanoparticles and present (i) promising examples of particles with intrinsic antimicrobial behavior and (ii) an overview of the combination of inorganic nanoparticles with drugs, both small molecules such as antibiotics and larger biological drugs such as antimicrobial peptides that may lead to synergistic or improved antimicrobial therapies. The versatile properties of inorganic nanoparticles may be tuned to address efficacy challenges, highlighting the potential of such therapies.

Abstract not available

The transition from linear to circular economy requires the efficient recycling of carbon. The so-called ‘carbon economy’ should be transformed by considering CO2 as an asset and not as a waste. The latter suggests a synergy of direct (nonreductive) and indirect (reductive) use of CO2, after capturing it. However, the inherent thermodynamic stability of CO2 makes its indirect utilization challenging, requiring significant amount of energy. Therefore, renewable electricity should be at play. The availability of renewable energy at competitive cost can accelerate not only the deployment of CO2 hydrogenation but the electrification of the CO2 utilization routes as well. The main focus of this perspective is to describe solid looping-based CO2 capture technologies and to demonstrate the indirect pathways of CO2 conversion, whose technology readiness ranges from low to near-commercial level.

As an emerging area, single-atom catalysts (SACs), in the past decade, have sparked tremendous research interests in various fields due to maximum atom utilization and excellent catalytic activity. Recently, SACs have been extended to peroxymonosulfate (PMS)-mediated advanced oxidation processes for organic wastewater remediation. In the current perspective, we first briefly overviewed typical synthetic methods and characterization techniques for metal–organic framework (MOF)-derived SACs. Then, we highlighted the degradation applications of various refractory organic pollutants via SAC/PMS systems. Subsequently, the catalytic mechanisms as well as the variety of reactive species were discussed. Finally, we proposed several future development directions for MOF-based SACs in environmental remediation.

In the pursuit to synthesize high-loading and effective single-atom catalysts (SACs), the strong likelihood of aggregation due to high surface free energy cannot be ignored. Catalyst stability encompasses several factors, such as resistance to deactivation (e.g. sintering or poisoning) and recyclability. Of particular importance for SACs is the ability to maintain single-atom configuration, either during synthesis or reaction conditions. Evaluating SAC stability is equally as important as catalyst performance but has not received the same level of scrutiny. In this review, we discuss key factors affecting SAC stability, such as reducing environments and high temperatures. We highlight the relationship between environment and aggregation, emphasizing the complexities involving metal, support, and reaction conditions and their influence on catalytic performance.